Cas no 116467-63-1 (N-Boc-erythro-sphingosine)
N-Boc-erythro-sphingosine Chemical and Physical Properties
Names and Identifiers
-
- N-Boc-erythro-sphingosine
- (4E,2S,3R)-1,3-Dihydroxy-2-((tert-b
- tert-butyl N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]carbamate
- [(1S,2R,3E)-2-Hydroxy-1-(hydroxyMethyl)-3-heptadecenyl]carbaMic Acid 1,1-DiMethylethyl Ester
- [R-[R*,S*-(E)]]-[2-Hydroxy-1-(hydroxyMethyl)-3-heptadecenyl]carbaMic Acid 1,1-DiMethylethyl Ester
- DTXSID90449429
- N-tert-butoxycarbonyl sphingosine
- tert-Butyl ((2S,3R,E)-1,3-dihydroxyoctadec-4-en-2-yl)carbamate
- 116467-63-1
- N-tert-butyloxycarbonyl-sphingosine
- BP-29812
- N-Boc sphingosine
- SCHEMBL12451652
- n-boc-sphingosine
- UMUDVBSIURBUGW-BWMVHVDHSA-N
-
- Inchi: 1S/C23H45NO4/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(26)20(19-25)24-22(27)28-23(2,3)4/h17-18,20-21,25-26H,5-16,19H2,1-4H3,(H,24,27)/b18-17+/t20-,21+/m0/s1
- InChI Key: UMUDVBSIURBUGW-BWMVHVDHSA-N
- SMILES: O[C@H](/C=C/CCCCCCCCCCCCC)[C@H](CO)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 399.33500
- Monoisotopic Mass: 399.33485892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 18
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 78.8Ų
Experimental Properties
- PSA: 82.28000
- LogP: 5.69460
N-Boc-erythro-sphingosine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Refrigerator
N-Boc-erythro-sphingosine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B667750-25mg |
N-Boc-erythro-sphingosine |
116467-63-1 | 25mg |
$ 184.00 | 2023-09-08 | ||
| TRC | B667750-250mg |
N-Boc-erythro-sphingosine |
116467-63-1 | 250mg |
$ 1455.00 | 2023-09-08 |
N-Boc-erythro-sphingosine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on N-Boc-erythro-sphingosine
Comprehensive Guide to N-Boc-erythro-sphingosine (CAS No. 116467-63-1): Properties, Applications, and Research Insights
N-Boc-erythro-sphingosine (CAS No. 116467-63-1) is a critically important synthetic sphingolipid derivative widely utilized in biochemical and pharmaceutical research. This compound belongs to the class of sphingosine derivatives, which are pivotal in studying cellular signaling pathways, lipid metabolism, and membrane biology. The Boc (tert-butoxycarbonyl) protecting group enhances its stability, making it a preferred choice for organic synthesis and drug discovery applications.
Researchers and pharmaceutical developers frequently search for N-Boc-erythro-sphingosine suppliers, synthesis protocols, and its role in ceramide metabolism. The compound's unique erythro configuration distinguishes it from other sphingosine analogs, offering specific stereochemical advantages in enzyme-substrate interactions. Its CAS No. 116467-63-1 is a key identifier for procurement and regulatory compliance, often queried alongside high-purity sphingosine derivatives.
In recent years, interest in N-Boc-erythro-sphingosine has surged due to its relevance in cancer research and neurodegenerative disease studies. The compound serves as a precursor for synthesizing bioactive sphingolipids, which modulate apoptosis and autophagy—processes central to modern targeted therapy development. Discussions on platforms like ResearchGate and PubMed highlight its utility in exploring sphingosine-1-phosphate (S1P) receptor mechanisms, a hot topic in immunomodulation research.
From a technical perspective, N-Boc-erythro-sphingosine exhibits a molecular weight of 403.59 g/mol and a defined melting point range, crucial for analytical chemistry applications. Its solubility profile in organic solvents like dichloromethane (DCM) and dimethyl sulfoxide (DMSO) facilitates its use in in vitro assays. Laboratories often seek storage conditions (typically -20°C under inert gas) and handling guidelines to maintain its integrity, reflecting common user concerns in life science forums.
The compound's role extends to glycobiology, where it aids in studying glycosphingolipid biosynthesis—a process linked to cell adhesion and pathogen recognition. This aligns with growing interest in host-microbe interactions and vaccine adjuvant development. Notably, N-Boc-erythro-sphingosine derivatives are being explored for their potential in personalized medicine, particularly in lipidomics-based diagnostics.
Quality parameters such as HPLC purity (>98%), NMR characterization, and mass spectrometry data are frequently requested by buyers, underscoring the importance of certificates of analysis (CoA) in transactions. The compound's stability under acidic conditions (due to the Boc group) makes it invaluable for peptide coupling reactions, a technique trending in bioconjugation research.
Emerging applications include its use in 3D cell culture systems to mimic extracellular matrix environments, addressing the demand for organ-on-a-chip technologies. The cosmeceutical industry also shows interest in sphingosine derivatives for skin barrier repair formulations, though N-Boc-erythro-sphingosine primarily remains a research tool. Patent databases reveal its inclusion in drug delivery systems leveraging lipid nanoparticles—a field gaining momentum with mRNA vaccine advancements.
For synthetic chemists, the compound's chiral centers present interesting challenges in asymmetric synthesis, with many publications comparing erythro vs. threo diastereomers. The Boc deprotection step using trifluoroacetic acid (TFA) is another frequently searched topic, reflecting practical workflow considerations. These technical nuances make N-Boc-erythro-sphingosine a recurring subject in graduate-level organic chemistry curricula.
In conclusion, N-Boc-erythro-sphingosine (CAS No. 116467-63-1) represents a versatile building block bridging chemical biology and therapeutic development. Its continued relevance in translational research ensures sustained demand, while ongoing studies uncover novel applications in metabolic engineering and signal transduction modulation. Proper understanding of its physicochemical properties and handling requirements remains essential for maximizing research outcomes.
116467-63-1 (N-Boc-erythro-sphingosine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)